Cas no 607723-60-4 (Pyrimidine, 4-chloro-6-(phenylthio)-)

• Product Name: Pyrimidine, 4-chloro-6-(phenylthio)-
• CAS No: 607723-60-4
• MF: C₁₀H₇ClN₂S
• MW: 222.693979501724
• CID: 4062845
• PubChem ID: 60726781
• Update Time: 2025-04-22

Pyrimidine, 4-chloro-6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(phenylthio)-
• DB-381027
• 4-chloro-6-(phenylthio)pyrimidine
• AKOS009154311
• 607723-60-4

• Inchi： 1S/C10H7ClN2S/c11-9-6-10(13-7-12-9)14-8-4-2-1-3-5-8/h1-7H
• InChI Key： LLZHBVMAKBCEPB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 222.0018471Da
• Monoisotopic Mass: 222.0018471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.1Ų